Cas no 209223-88-1 (Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester)

Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester structure
209223-88-1 structure
Product Name:Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester
CAS No:209223-88-1
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD14622196
CID:242098
PubChem ID:21202027
Update Time:2025-04-19

Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester
    • Benzoic acid, 5-amino-2-methyl-, 1,1-dimethylethyl ester (9CI)
    • 5-Amino-2-methyl-benzoic acid tert-butyl ester
    • tert-butyl 2-methyl-5-aminobenzoate
    • AKOS010562716
    • EN300-384432
    • YXSWFHOPSZJAOT-UHFFFAOYSA-N
    • 209223-88-1
    • 2-Methyl-2-propanyl 5-amino-2-methylbenzoate
    • tert-butyl 5-amino-2-methylbenzoate
    • SCHEMBL6177925
    • MDL: MFCD14622196
    • Inchi: 1S/C12H17NO2/c1-8-5-6-9(13)7-10(8)11(14)15-12(2,3)4/h5-7H,13H2,1-4H3
    • InChI Key: YXSWFHOPSZJAOT-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C=CC=1C)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 207.126
  • Monoisotopic Mass: 207.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 2.4

Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester Pricemore >>

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